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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)benzothiazole

Cat. No.: B1219517

An In-depth Technical Guide to 2-(4-Chlorophenyl)benzothiazole: Commercial Availability,
Synthesis, and Applications

Introduction

2-(4-Chlorophenyl)benzothiazole is a versatile heterocyclic compound that has garnered
significant interest within the scientific community. Its unique structure, featuring a
benzothiazole core substituted with a 4-chlorophenyl group, makes it a valuable building block
in medicinal chemistry and materials science.[1][2] This compound serves as a key
intermediate in the synthesis of various biologically active molecules and is actively researched
for its potential as an anti-cancer and anti-inflammatory agent.[1] Furthermore, it has
applications in the agrochemical industry as a component in pesticides and herbicides and is
used in materials science to enhance the durability of polymers.[1] This guide provides a
comprehensive overview of its commercial availability, synthesis protocols, and key
applications for researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(4-Chlorophenyl)benzothiazole is
presented below. This data is essential for its handling, characterization, and use in
experimental settings.
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Property Value Reference
CAS Number 6265-91-4 [1]
Molecular Formula C13HsCINS [1]
Molecular Weight 245.72 g/mol [1]
Light yellow to yellow to green
Appearance [1]
powder/crystal
Melting Point 117-118 °C [11[3114]
Boiling Point 381.9 °C at 760 mmHg [4]
Purity >98% (GC) [1]
2-(4-chlorophenyl)-1,3-
IUPAC Name ) [2][5]
benzothiazole
GEYFXQNOTPBYPC-
InChl Key [2][5]

UHFFFAOYSA-N

Commercial Availability and Suppliers

2-(4-Chlorophenyl)benzothiazole is available from various chemical suppliers, typically for
research and development purposes. The availability and pricing can vary, and it is often sold
in quantities ranging from milligrams to several grams.
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. Product Number / . -
Supplier Purity Availability / Notes
Catalog No.

Sold as "AldrichCPR"
for early discovery
research. Buyer
Sigma-Aldrich S718955 Not specified assumes
responsibility to
confirm identity and

purity.[6]

Available in 5g

quantities, with

Chem-Impex 02129 =>98% (GC) )

options for bulk

quotes.[1]

N In stock for research

Smolecule S600475 Not specified

purposes only.[2]
NINGBO INNO Manufacturer and
PHARMCHEM N/A Not specified supplier based in
CO.,LTD. China.[4]

Customized
Henan Allgreen - ]

] N/A Not specified manufacturing and

Chemical Co., Ltd

supply.[7]

Synthesis of 2-(4-Chlorophenyl)benzothiazole

The synthesis of 2-substituted benzothiazoles is a well-established area of organic chemistry.
[8][9] Common methods involve the condensation of 2-aminothiophenol with aldehydes or acyl
chlorides.[2][9][10]

General Synthesis Workflow

A general workflow for synthesizing 2-(4-Chlorophenyl)benzothiazole involves the reaction of
2-aminothiophenol with a 4-chlorophenyl precursor, followed by cyclization and oxidation to
form the benzothiazole ring.
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Caption: General workflow for the synthesis of 2-(4-Chlorophenyl)benzothiazole.

Detailed Experimental Protocol: Ultrasound-Mediated
Synthesis

This protocol describes an efficient and environmentally friendly method for synthesizing 2-(4-
Chlorophenyl)benzothiazole using ultrasonic irradiation, adapted from a procedure for similar
derivatives.[3] This method is notable for being solvent- and catalyst-free, with a short reaction
time.

Materials:
e 2-Aminothiophenol

e 4-Chlorobenzaldehyde
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 Ultrasonic probe irradiator
Procedure:

 In a suitable reaction vessel, mix equimolar amounts of 2-aminothiophenol and 4-
chlorobenzaldehyde.

« Introduce the probe of the ultrasonic irradiator into the reaction mixture.
« Irradiate the mixture with ultrasound at room temperature for approximately 20 minutes.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, the resulting solid product is purified. This can be achieved by washing
with a suitable solvent (e.g., cold ethanol) and recrystallization to yield pure 2-(4-
Chlorophenyl)benzothiazole.

o The final product can be characterized by IR, *H-NMR, and 3C-NMR spectroscopy to
confirm its structure.[3]

Applications in Research and Drug Development

2-(4-Chlorophenyl)benzothiazole and its derivatives are recognized for their broad range of
biological activities, making them privileged scaffolds in drug discovery.[8][11]

Induction of Cytochrome P450 1A1 (CYP1A1l)

2-(4-Chlorophenyl)benzothiazole, referred to as CPBT in some studies, is a potent inducer of
aryl hydrocarbon hydroxylase (AHH) activity, which is primarily mediated by Cytochrome P450
1A1 (CYP1A1).[12] Research has shown that CPBT can induce AHH activity more effectively
than the prototypical inducer 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) in certain cell lines.
[12] This induction is mediated through the Aryl Hydrocarbon Receptor (AhR) signaling
pathway.[12]

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The diagram below illustrates the mechanism by which 2-(4-Chlorophenyl)benzothiazole
induces CYP1A1 expression.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1219517?utm_src=pdf-body
https://www.benchchem.com/product/b1219517?utm_src=pdf-body
http://mjas.analis.com.my/wp-content/uploads/2018/10/Kan_21_6_2.pdf
https://www.benchchem.com/product/b1219517?utm_src=pdf-body
https://www.mdpi.com/1420-3049/27/8/2598
https://www.mdpi.com/1424-8247/15/8/937
https://www.benchchem.com/product/b1219517?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2714275/
https://pubmed.ncbi.nlm.nih.gov/2714275/
https://pubmed.ncbi.nlm.nih.gov/2714275/
https://www.benchchem.com/product/b1219517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cytoplasm

Binds & Displaces
HSPIO/XAP2

2-(a-Chlorophenyl)benzothiazole X
©PBT) ST T{ (AR HSP90, XAP2)

Click to download full resolution via product page

Caption: The AhR signaling pathway activated by 2-(4-Chlorophenyl)benzothiazole.

Anticancer and Other Biological Activities

Benzothiazole derivatives, including those structurally similar to 2-(4-

Chlorophenyl)benzothiazole, exhibit a wide range of pharmacological activities. They are

investigated for their potential as:

Anticancer agents: By interacting with various cellular targets and pathways.[2][8][11]
Antimicrobial and Antifungal agents: Showing efficacy against various pathogens.[8]
Anti-inflammatory agents: Modulating inflammatory responses.[8]

Neuroprotective agents: Studied in the context of diseases like Parkinson's and Alzheimer's.
[13][14]

Experimental Protocols for Biological Assays

To evaluate the biological activity of 2-(4-Chlorophenyl)benzothiazole, specific assays are

employed. The following is a representative workflow for an Aryl Hydrocarbon Hydroxylase

(AHH) activity assay.
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Workflow for Aryl Hydrocarbon Hydroxylase (AHH)
Activity Assay

This workflow outlines the key steps to measure the induction of CYP1A1 enzyme activity in a
cell-based assay following treatment with an inducing agent like 2-(4-
Chlorophenyl)benzothiazole.
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induced enzymes

5. Enzyme Reaction
Incubate lysate with a

fluorogenic CYP1AL1 substrate
(e.g., EROD)

6. Measurement
Quantify the fluorescent product
using a plate reader

7. Data Analysis

Calculate enzyme activity and
compare treatment groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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